Ethyl 4-(((2-methoxy-4,5-dimethylphenyl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2-methoxy-4,5-dimethylphenyl)sulfonyloxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C23H24N2O7S/c1-6-31-23(27)22-19(13-21(26)25(24-22)17-9-7-14(2)8-10-17)32-33(28,29)20-12-16(4)15(3)11-18(20)30-5/h7-13H,6H2,1-5H3
• InChI Key: DHETWLKPBGIIJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C=C(C(=C2)C)C)OC)C3=CC=C(C=C3)C
• Molecular Formula: C23H24N2O7S
• Molecular Weight: 472.5 g/mol

Description

Ethyl 4-(((2-methoxy-4,5-dimethylphenyl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H24N2O7S and its molecular weight is 472.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound is involved in the synthesis and characterization of novel chemical structures, exploring efficient pathways and the potential for creating diverse molecular architectures. For instance, studies have demonstrated various synthetic strategies, including the use of methanesulfonyl as a protective group, to facilitate high-yield production of complex molecules. These methodologies highlight the compound's versatility in synthesizing heterocyclic compounds with potential antibacterial activities and exploring its reactivity towards different chemical reagents for creating densely functionalized molecules with specific structural features (Mizuno et al., 2006), (Indumathi, Kumar, & Perumal, 2007).

Antimicrobial Applications

Research into the antimicrobial applications of this compound and its derivatives has been conducted, aiming to develop new antibacterial agents. The synthesis of new heterocyclic compounds containing a sulfonamido moiety demonstrates promising antibacterial activity, suggesting the compound's utility in pharmaceutical applications (Azab, Youssef, & El-Bordany, 2013).

Corrosion Inhibition

The compound and its derivatives have been investigated for their potential as corrosion inhibitors. Studies involving pyran derivatives show significant inhibition efficiency, indicating their potential application in protecting metals from acid corrosion. This research highlights the practical applications of these compounds in industrial settings, contributing to the development of more effective corrosion inhibitors (Saranya et al., 2020).